Cas no 1402550-76-8 ()

• CAS No: 1402550-76-8
• MF: C₂₂H₁₈O₅
• MW: 362.375326633453
• CID: 6646969
• PubChem ID: 129237363
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C22H18O5/c23-17-12-20(25)22(21(26)13-17)19(24)11-8-15-6-9-18(10-7-15)27-14-16-4-2-1-3-5-16/h1-13,23,25-26H,14H2/b11-8+
• InChI Key： DCSUYOIYDKRKIC-DHZHZOJOSA-N
• SMILES： O(C1C=CC(/C=C/C(C2C(=CC(=CC=2O)O)O)=O)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 362.11542367g/mol
• Monoisotopic Mass: 362.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones